Pyridine-based dendritic wedges with a specific metal ion coordination site and their palladium(II) complexes
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A900783K
Abstract
The 2,6-di(thiomethyl)pyridine sub-unit has been incorporated into pyridine-based dendritic structures providing a series of dendritic wedges, which readily form PdII complexes.
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